3,4-Dihydro-2(1H)-quinolinone
Cat. No. B031666
:
553-03-7
M. Wt: 147.17 g/mol
InChI Key: TZOYXRMEFDYWDQ-UHFFFAOYSA-N
Attention: For research use only. Not for human or veterinary use.
Patent
US08541404B2
Procedure details
To a solution of 3,4-dihydro-1H-quinolin-2-one (10.0 g, 67.9 mmol) in 100 ml dry DMF was added dropwise a solution of N-bromosuccinimide (12.7 g, 71.3 mmol) in 150 ml dry DMF at 0° C. The mixture was stirred at 0° C. for 2 h, then 400 ml water was added and the solution was extracted with ethyl acetate (3×150 ml). The organic phase was washed with water (2×200 ml), then dried over MgSO4 and evaporated, affording a yellow solid which was purified by washing with cold ether providing pure 6-bromo-3,4-dihydro-1H-quinolin-2-one (13.6 g, 60.3 mmol, 89%) as colorless needles.
Identifiers
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REACTION_CXSMILES
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[NH:1]1[C:10]2[C:5](=[CH:6][CH:7]=[CH:8][CH:9]=2)[CH2:4][CH2:3][C:2]1=[O:11].[Br:12]N1C(=O)CCC1=O.O.CCOCC>CN(C=O)C>[Br:12][C:7]1[CH:6]=[C:5]2[C:10](=[CH:9][CH:8]=1)[NH:1][C:2](=[O:11])[CH2:3][CH2:4]2
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Inputs
Step One
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Name
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|
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Quantity
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10 g
|
|
Type
|
reactant
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|
Smiles
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N1C(CCC2=CC=CC=C12)=O
|
|
Name
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|
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Quantity
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12.7 g
|
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Type
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reactant
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Smiles
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BrN1C(CCC1=O)=O
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Name
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|
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Quantity
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100 mL
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Type
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solvent
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Smiles
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CN(C)C=O
|
|
Name
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|
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Quantity
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150 mL
|
|
Type
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solvent
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|
Smiles
|
CN(C)C=O
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Step Two
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Name
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|
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Quantity
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400 mL
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|
Type
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reactant
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|
Smiles
|
O
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Step Three
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Name
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|
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Quantity
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13.6 g
|
|
Type
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reactant
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Smiles
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CCOCC
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Conditions
Temperature
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Control Type
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UNSPECIFIED
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Setpoint
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0 °C
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Stirring
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Type
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CUSTOM
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|
Details
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The mixture was stirred at 0° C. for 2 h
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Rate
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UNSPECIFIED
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RPM
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0
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Other
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Conditions are dynamic
|
1
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Details
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See reaction.notes.procedure_details.
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Workups
EXTRACTION
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Type
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EXTRACTION
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Details
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the solution was extracted with ethyl acetate (3×150 ml)
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WASH
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Type
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WASH
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Details
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The organic phase was washed with water (2×200 ml)
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DRY_WITH_MATERIAL
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Type
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DRY_WITH_MATERIAL
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Details
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dried over MgSO4
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CUSTOM
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Type
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CUSTOM
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|
Details
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evaporated
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CUSTOM
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Type
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CUSTOM
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|
Details
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affording a yellow solid which
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CUSTOM
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Type
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CUSTOM
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|
Details
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was purified
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Outcomes
Product
Details
Reaction Time |
2 h |
|
Name
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|
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Type
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|
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Smiles
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BrC=1C=C2CCC(NC2=CC1)=O
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Source
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Source
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Open Reaction Database (ORD) |
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Description
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The Open Reaction Database (ORD) is an open-access schema and infrastructure for structuring and sharing organic reaction data, including a centralized data repository. The ORD schema supports conventional and emerging technologies, from benchtop reactions to automated high-throughput experiments and flow chemistry. Our vision is that a consistent data representation and infrastructure to support data sharing will enable downstream applications that will greatly improve the state of the art with respect to computer-aided synthesis planning, reaction prediction, and other predictive chemistry tasks. |
